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Compound of Interest

Compound Name: Dichlorodiphenoxymethane

Cat. No.: B1309874 Get Quote

A Clarification on Chemical Identity: Initial research into "Dichlorodiphenoxymethane" reveals

a common point of confusion with a similarly named compound, "Dichlorodiphenylmethane."

While both are chlorinated organic compounds, their applications in materials science are

distinct. This document provides detailed application notes and protocols for both compounds

to ensure clarity and comprehensive coverage for researchers, scientists, and drug

development professionals.

"Dichlorodiphenoxymethane" is primarily utilized as a precursor for specialized monomers in

polymer chemistry, particularly for applications requiring minimal shrinkage during

polymerization. In contrast, "Dichlorodiphenylmethane" serves as a versatile precursor for a

wider range of materials, including those with applications in optoelectronics and functional

polymers.

Part 1: Dichlorodiphenoxymethane
Primary Application: Synthesis of Monomers for Low-
Shrinkage Polymers
Dichlorodiphenoxymethane is a key starting material for the synthesis of spiro

orthocarbonates (SOCs).[1] These SOCs are notable monomers in polymer chemistry because

they undergo polymerization with minimal shrinkage, a highly desirable property in the

production of precision materials such as dental fillings.[1] Research has also demonstrated its
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use in preparing sulfur-containing spiro orthocarbonates, which can be used to create polymers

with potentially improved refractive indices and mechanical properties.[1] The rigid and

aromatic structure of the diphenoxymethane backbone can also be a building block for

functional polymers with high thermal stability and chemical resistance.[1]

Physicochemical Properties of
Dichlorodiphenoxymethane

Property Value

Molecular Formula C13H10Cl2O2

Molecular Weight 269.12 g/mol

Purity Typically 95%

GHS Hazard Pictogram Corrosive

GHS Signal Word Danger

Note: Data sourced from Benchchem.[1]

Experimental Protocol: Synthesis of Spiro
Orthocarbonates (SOCs) from
Dichlorodiphenoxymethane
This protocol describes a general method for the synthesis of SOC monomers, which are

valuable for producing low-shrinkage polymers.[1]

Materials:

Dichlorodiphenoxymethane

A suitable diol (e.g., 1,2-ethanediol, 1,3-propanediol)

Anhydrous, non-polar solvent (e.g., toluene, dichloromethane)

A base (e.g., pyridine, triethylamine) to act as a hydrogen chloride scavenger
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Inert gas atmosphere (e.g., nitrogen, argon)

Procedure:

In a round-bottom flask equipped with a reflux condenser and a dropping funnel, dissolve the

chosen diol in the anhydrous solvent under an inert atmosphere.

Add the base to the solution.

Slowly add a solution of Dichlorodiphenoxymethane in the same solvent to the flask from

the dropping funnel with continuous stirring.

After the addition is complete, heat the reaction mixture to reflux and maintain for several

hours. The reaction progress can be monitored by thin-layer chromatography (TLC).

Once the reaction is complete, cool the mixture to room temperature.

Filter the mixture to remove the salt byproduct (e.g., pyridinium chloride).

Wash the filtrate with water and then with brine.

Dry the organic layer over an anhydrous drying agent (e.g., sodium sulfate).

Remove the solvent under reduced pressure to obtain the crude SOC product.

Purify the crude product by recrystallization or column chromatography.

Visualization of Spiro Orthocarbonate Synthesis
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Caption: Synthesis of Spiro Orthocarbonates from Dichlorodiphenoxymethane.

Part 2: Dichlorodiphenylmethane
Primary Applications in Materials Science
Dichlorodiphenylmethane (also known as benzophenone dichloride) is a versatile precursor in

organic synthesis with significant applications in materials science.[2][3] Its primary uses

include:

Synthesis of Benzophenones: It can be readily converted into benzophenones, which are

common building blocks for polymers and other functional materials.[2]

Synthesis of Tetraphenylethylenes: Dichlorodiphenylmethane is a key precursor for

synthesizing tetraphenylethylene and its derivatives.[2] These molecules are of significant

interest due to their aggregation-induced emission (AIE) properties, making them valuable

for applications in organic light-emitting diodes (OLEDs), fluorescent sensors, and

bioimaging.[2]
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Friedel-Crafts Reactions: It can act as an electrophile in Friedel-Crafts alkylation reactions to

produce triarylmethanes, which are useful for synthesizing dye molecules and functional

polymers.[2]

Catalysis: It has been used as a catalyst for the photodegradation of plastics.[4]

Physicochemical Properties of
Dichlorodiphenylmethane

Property Value Reference(s)

CAS Number 2051-90-3 [3][4][5][6][7][8][9]

Molecular Formula C13H10Cl2 [3][6][7]

Molecular Weight 237.12 g/mol [3][6][7]

Appearance
Slightly yellow liquid or

colorless solid
[3][7]

Boiling Point 305 °C (lit.) [3][8]

Melting Point 146 to 150 °C (decomposes) [3][7]

Density 1.235 g/mL at 25 °C (lit.) [3][8]

Flash Point >230 °F (>110 °C) [3][8]

Experimental Protocol: Synthesis of
Tetraphenylethylene via Reductive Coupling
This protocol details the synthesis of tetraphenylethylene from Dichlorodiphenylmethane, a

process that leverages reductive coupling.[2]

Materials:

Dichlorodiphenylmethane

Copper powder

Anhydrous, high-boiling point solvent (e.g., toluene, xylene)
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Inert gas atmosphere (e.g., nitrogen, argon)

Procedure:

In a round-bottom flask equipped with a reflux condenser, add copper powder and the

anhydrous solvent under an inert atmosphere.

Heat the suspension to reflux with vigorous stirring.

Add a solution of Dichlorodiphenylmethane in the same solvent to the refluxing suspension.

Continue to heat the mixture at reflux with vigorous stirring. Monitor the reaction's progress

by TLC until the starting material is consumed.

After the reaction is complete, cool the mixture to room temperature.

Filter the cooled mixture to remove the copper salts.

Wash the filter cake with the solvent.

Concentrate the filtrate under reduced pressure to obtain the crude tetraphenylethylene.

Purify the crude product by recrystallization from a suitable solvent system (e.g.,

ethanol/chloroform).

Visualization of Tetraphenylethylene Synthesis
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Click to download full resolution via product page

Caption: Reductive Coupling of Dichlorodiphenylmethane to form Tetraphenylethylene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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